Cas no 117-70-4 (Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid)
![Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid structure](https://www.kuujia.com/scimg/cas/117-70-4x500.png)
117-70-4 structure
Product name:Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid
Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid Chemical and Physical Properties
Names and Identifiers
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- Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid
- benzo[g][1,2,3]benzoxadiazole-5-sulfonic acid
- naphth[2,1-d]-1,2,3-oxadiazole-5-sulphonic acid
- Naphth(2,1-d)-1,2,3-oxadiazole-5-sulfonic acid
- Naphth(2,1-d)-1,2,3-oxadiazole-5-sulphonic acid
- naphtho[2,1-d][1,2,3]oxadiazole-5-sulfonic acid
- NS00041460
- EINECS 204-204-2
- DTXSID9059460
- 117-70-4
- naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonic acid
- SCHEMBL5516755
-
- Inchi: InChI=1S/C10H6N2O4S/c13-17(14,15)9-5-8-10(16-12-11-8)7-4-2-1-3-6(7)9/h1-5H,(H,13,14,15)
- InChI Key: OIDKWKZBMQUGNQ-UHFFFAOYSA-N
- SMILES: O1C2C3C(C(S(O)(=O)=O)=CC=2N=N1)=CC=CC=3
Computed Properties
- Exact Mass: 250.00488
- Monoisotopic Mass: 250.00482785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Surface Charge: 0
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 93.29
Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid Related Literature
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G. A. Bhat,S. Siddappa J. Chem. Soc. C 1971 178
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2. Improved syntheses of the hexanuclear clusters [Ru6(CO)18]2–, [HRu6-(CO)18]–, and H2Ru6(CO)18. The X-ray analysis of [HRu6(CO)18]–, a polynuclear carbonyl containing an interstitial hydrogen ligandColin R. Eady,Peter F. Jackson,Brian F. G. Johnson,Jack Lewis,Maria Carlotta Malatesta,Mary Mcpartlin,William J. H. Nelson J. Chem. Soc. Dalton Trans. 1980 383
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